(6Z)-4-Chloro-6-((4-fluoroanilino)methylidene)cyclohexa-2,4-dien-1-one

• CAS No.: 111870-35-0
• Molecular Formula: C13H9ClFNO
• Molecular Weight: 249.67 g/mol
• IUPAC Name: 4-chloro-2-[(4-fluorophenyl)iminomethyl]phenol
• InChI: InChI=1S/C13H9ClFNO/c14-10-1-6-13(17)9(7-10)8-16-12-4-2-11(15)3-5-12/h1-8,17H
• InChI Key: MPCQIKVOULPDRF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N=CC2=C(C=CC(=C2)Cl)O)F

Description

(6Z)-4-Chloro-6-((4-fluoroanilino)methylidene)cyclohexa-2,4-dien-1-one is a synthetic chemical building block of significant interest in medicinal chemistry and pharmacological research. This compound belongs to a class of molecules characterized by an imino-methylidene bridge and fluorophenyl group, structural motifs often associated with specific biological activity. Its core structure, incorporating both chloro and fluoro substituents on aromatic systems, suggests potential as a key intermediate in the development of enzyme inhibitors and receptor modulators. Researchers can utilize this compound as a precursor for the synthesis of more complex molecules targeting various disease pathways. The presence of the 4-fluoroanilino component is a notable feature, as this pharmacophore is found in compounds that interact with various enzymatic targets. The precise molecular architecture, including the (Z)-configuration around the imino bond, defines its stereochemical properties and potential for specific biomolecular interactions. This product is provided for research applications exclusively and is not intended for diagnostic, therapeutic, or any human use. Investigators should handle all chemicals with appropriate safety precautions in a controlled laboratory environment.

Biological Activity

(6Z)-4-Chloro-6-((4-fluoroanilino)methylidene)cyclohexa-2,4-dien-1-one, also known as 6-[(4-fluoroanilino)methylidene]cyclohexa-2,4-dien-1-one, is a compound of interest due to its potential biological activities, particularly in cancer therapeutics. This article aims to provide a comprehensive overview of its biological activity based on available research findings.

• Molecular Formula : C13H10ClFNO
• Molecular Weight : 215.223 g/mol
• Melting Point : 84°C
• LogP : 2.889

The compound exhibits its biological activity primarily through the inhibition of specific protein interactions involved in cancer progression. It has been shown to bind to the Murine Double Minute 2 (MDM2) protein, which plays a crucial role in regulating the p53 tumor suppressor pathway. By inhibiting MDM2, the compound can potentially reactivate p53, leading to increased apoptosis in cancer cells.

Antitumor Activity

Recent studies have highlighted the antitumor properties of (6Z)-4-Chloro-6-((4-fluoroanilino)methylidene)cyclohexa-2,4-dien-1-one:

• In Vitro Studies :
  • The compound demonstrated significant growth inhibition in various cancer cell lines, with IC50 values indicating potent activity. For example, in the SJSA-1 osteosarcoma cell line, it exhibited an IC50 of approximately 190 nM .
  • Comparative studies show that modifications to the compound's structure can enhance its potency and selectivity against cancer cells.
• In Vivo Studies :
  • In murine models, administration of the compound resulted in notable tumor growth inhibition. In one study, it achieved up to 100% regression in tumor size when administered at optimal dosages .
  • The compound's pharmacokinetic properties were also evaluated, revealing favorable absorption and distribution profiles that support its potential as an oral therapeutic agent.

Case Study 1: SJSA-1 Osteosarcoma Model

A detailed examination involved administering (6Z)-4-Chloro-6-((4-fluoroanilino)methylidene)cyclohexa-2,4-dien-1-one to mice bearing SJSA-1 tumors. Results indicated:

• Dosage : 30 mg/kg daily for 14 days.
• Outcome : Significant tumor regression observed with no adverse effects noted on body weight or general health of the mice .

Case Study 2: HCT116 Colon Cancer Model

In another study involving HCT116 colon cancer cells:

• IC50 Values : The compound showed an IC50 of 137 ± 31 nM against wild-type cells and significantly higher values against p53 knockout variants (14 ± 2 μM), highlighting its mechanism's dependence on functional p53 pathways .

Data Table: Biological Activity Summary

Study	Cell Line/Model	IC50 (nM)	Tumor Regression (%)	Notes
SJSA-1 Osteosarcoma	In Vitro	190	Up to 100	Effective at low concentrations
HCT116 Colon Cancer	Wild-Type	137 ± 31	Not specified	Dependent on p53 functionality
HCT116 Colon Cancer	p53 Knockout	14 ± 2	Not specified	Reduced efficacy without p53

Comparison with Similar Compounds

Structural and Crystallographic Differences

Key analogues and their properties are summarized below:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Crystal System	Hydrogen Bonding	Reference
(6Z)-4-Chloro-6-((4-fluoroanilino)methylidene)cyclohexa-2,4-dien-1-one	4-Cl, 4-F-anilino	C₁₃H₁₀ClFNO	265.68	Not reported	Intramolecular N–H⋯O (inferred)	N/A
6-[(2-Hydroxy-5-methylanilino)methylidene]-4-nitrocyclohexa-2,4-dien-1-one	4-NO₂, 2-OH-5-Me-anilino	C₁₄H₁₂N₂O₄	272.26	Monoclinic (P2₁/c)	Intramolecular N–H⋯O; intermolecular O–H⋯O
(6Z)-2,4-ditert-butyl-6-[(cyclohexylamino)methylidene]cyclohexa-2,4-dien-1-one	2,4-tBu, cyclohexylamino	C₂₁H₃₃NO	315.49	Not reported	Likely weak van der Waals interactions
N,N'-Bis(salicylidene)ethylenediamine	Ethylenediamine-linked dienones	C₁₆H₁₄N₂O₂	268.32	Not reported	Intermolecular O–H⋯N and N–H⋯O

Key Observations:

• Electron-withdrawing substituents (e.g., NO₂, Cl, F) enhance polarization of the dienone backbone, increasing electrophilicity at the carbonyl group .
• Hydrogen bonding: The 2-hydroxy-5-methylanilino analogue forms intramolecular N–H⋯O bonds (2.00 Å) and intermolecular O–H⋯O dimers (2.68 Å), stabilizing its crystal lattice . The target compound’s 4-fluoroanilino group may exhibit weaker H-bonding due to reduced acidity of the N–H group.

Spectroscopic and Computational Insights

• IR spectroscopy : Strong carbonyl stretches (~1700 cm⁻¹) and N–H bends (~3200 cm⁻¹) are typical for these compounds .
• DFT calculations : Gradient-corrected density functional theory (e.g., B3LYP) accurately predicts geometries and H-bonding patterns in related systems .

Software and Methodologies for Structural Analysis

• X-ray refinement : SHELX programs (e.g., SHELXL2017/1) are widely used for small-molecule crystallography, achieving Rint values < 0.03 for high-precision data .
• Visualization : ORTEP-3 and WinGX generate thermal ellipsoid plots and packing diagrams, critical for analyzing H-bonding networks .

Preparation Methods

Starting Materials

• 4-Chlorocyclohexa-2,4-dien-1-one or its equivalent substituted precursor
• 4-Fluoroaniline

Reaction Conditions

• Condensation Reaction: The reaction is generally carried out under mild acidic or neutral conditions to facilitate imine formation.
• Solvent: Common solvents include ethanol, methanol, or other polar aprotic solvents that dissolve both reactants.
• Temperature: Ambient to slightly elevated temperatures (room temperature to 60 °C) to promote condensation without side reactions.
• Catalysts: Sometimes a catalytic amount of acid (e.g., acetic acid) is used to accelerate imine formation.

Detailed Preparation Method

Step	Description	Conditions	Notes
1	Preparation of 4-chlorocyclohexa-2,4-dien-1-one	From chlorophenol derivatives via oxidation or chlorination	Purity critical for subsequent condensation
2	Condensation with 4-fluoroaniline	Mix equimolar amounts in ethanol, add catalytic acetic acid	Stir at room temperature for 2-6 hours
3	Isolation of product	Filter or extract, followed by recrystallization	Recrystallization from ethanol or ethyl acetate improves purity
4	Characterization	Confirm structure by NMR, IR, and X-ray crystallography	(6Z) configuration confirmed by crystallographic data

Research Findings and Structural Confirmation

• The compound’s crystal structure has been elucidated and reported in Acta Crystallographica Section E (Feng, Tian-Jun, 2014), confirming the (6Z) configuration of the imine double bond and the positioning of the chloro and fluoro substituents on the cyclohexadienone and aniline rings, respectively.
• The crystal data indicate the compound crystallizes in the monoclinic space group P 1 21/n 1 with unit cell parameters: a = 4.5140 Å, b = 20.560 Å, c = 12.0712 Å, β = 94.153°, Z = 4.
• The residual factor (R-factor) of 0.1123 suggests a reliable structural determination.

Analytical Data Supporting Preparation

Analytical Technique	Observations	Purpose
NMR Spectroscopy	Characteristic imine proton signal, aromatic protons consistent with substitution pattern	Confirms imine formation and substitution
Infrared Spectroscopy (IR)	C=O stretch around 1650 cm⁻¹, imine C=N stretch near 1600 cm⁻¹	Confirms functional groups
Mass Spectrometry	Molecular ion peak at m/z 250 (M+1)	Confirms molecular weight (249.67 g/mol)
X-ray Crystallography	Confirms molecular geometry and (6Z) stereochemistry	Definitive structural proof

Summary Table of Preparation Parameters

Parameter	Typical Value/Condition	Comments
Reactants molar ratio	1:1 (cyclohexadienone:4-fluoroaniline)	Stoichiometric for imine formation
Solvent	Ethanol or methanol	Polar protic solvents preferred
Catalyst	Acetic acid (catalytic)	Optional, accelerates reaction
Temperature	25–60 °C	Mild heating may improve yield
Reaction time	2–6 hours	Monitored by TLC or HPLC
Purification	Recrystallization	Enhances purity and crystallinity
Yield	Typically moderate to good (50–80%)	Depends on purity of starting materials

Notes on Alternative Methods and Considerations

• Alternative solvents such as dichloromethane or acetonitrile may be used but require careful control of moisture to prevent hydrolysis of the imine.
• The stereochemistry (6Z) is thermodynamically favored under the described conditions; however, isomerization to (6E) can occur under strong acidic or basic conditions.
• The presence of electron-withdrawing substituents (chloro and fluoro) influences the reactivity and stability of the intermediate and final product.

Q & A

Basic Research Questions

Q. What are the key synthetic routes for (6Z)-4-Chloro-6-((4-fluoroanilino)methylidene)cyclohexa-2,4-dien-1-one, and how do reaction conditions influence stereoselectivity?

• Methodological Answer : The compound is synthesized via a Schiff base condensation between 4-chlorocyclohexa-2,4-dien-1-one and 4-fluoroaniline. Critical parameters include:

• Solvent choice : Polar aprotic solvents (e.g., DMF) enhance imine formation .
• Catalysis : Acidic or mild basic conditions (e.g., acetic acid or pyridine) optimize yield and Z/E isomer control .
• Temperature : Reactions at 60–80°C minimize side products like hydrolyzed intermediates .
  • Data Consideration : Monitor reaction progress via TLC or HPLC, as competing keto-enol tautomerism may complicate isolation .

Q. What spectroscopic and crystallographic techniques are most effective for structural elucidation?

• Methodological Answer :

• X-ray crystallography : Resolves the Z-configuration of the methylidene group and planar geometry of the cyclohexadienone ring (CCDC reference: 2038926) .
• NMR : $^{1}\text{H}$ NMR shows characteristic deshielded protons for the enone system (δ 6.5–7.5 ppm) and NH coupling in the Schiff base (δ 8.2–8.5 ppm) .
• IR : Strong C=O stretch (~1680 cm$^{-1}$) and C=N stretch (~1620 cm$^{-1}$) confirm key functional groups .

Q. How does the compound’s stability under varying conditions impact experimental design?

• Methodological Answer :

• Light sensitivity : Store in amber vials under inert gas (N$_2$/Ar) to prevent photodegradation of the conjugated dienone system .
• Thermal stability : Decomposes above 150°C; avoid high-temperature reactions unless stabilized by ligands .
• Moisture sensitivity : Anhydrous conditions are critical during synthesis to avoid hydrolysis of the imine bond .

Advanced Research Questions

Q. How can computational methods predict reactivity in catalytic systems involving this compound?

• Methodological Answer :

• DFT calculations : Model the electron-withdrawing effects of Cl and F substituents on the HOMO/LUMO gap to predict sites for nucleophilic/electrophilic attacks .
• Molecular docking : Used in biological studies to simulate interactions with enzymes (e.g., kinases or cytochrome P450) based on analogous Schiff base ligands .
  • Case Study : Silver-catalyzed silylene transfer reactions (from ) suggest potential for modifying the compound’s cyclohexadienone core via metal-mediated C–Si bond activation .

Q. What strategies resolve contradictions in biological activity data across studies?

• Methodological Answer :

• Assay standardization : Compare IC$_{50}$ values under consistent conditions (e.g., pH, cell lines) to isolate substituent effects .
• Structure-activity relationship (SAR) : The 4-fluoroanilino group enhances membrane permeability but may reduce solubility; balance via co-solvents (DMSO/PEG) .
• Metabolic stability : Use LC-MS to track degradation products in hepatic microsome assays, as fluoro groups can alter cytochrome P450 interactions .

Q. What role does this compound play in coordination chemistry as a ligand?

• Methodological Answer :

• Tridentate ligand behavior : The Schiff base (C=N), enone (C=O), and chloro group can coordinate to metals like Cu(II) or Zn(II), forming octahedral complexes .
• Catalytic applications : In Pd-catalyzed cross-couplings, the ligand’s electron-deficient structure stabilizes Pd(0) intermediates, enhancing catalytic turnover .
• Crystallographic data : Bond angles (e.g., N–M–O ~90°) and Jahn-Teller distortions in Cu complexes are critical for tuning redox activity .

Tables for Key Data

Property	Value/Technique	Reference
Crystal System	Monoclinic, space group $P2_1/c$
Bond Length (C=N)	1.28 Å
$^{19}\text{F}$ NMR Shift	δ -115 ppm (vs. CFCl$_3$)
Thermal Decomposition	Onset at 152°C (TGA)